Cas no 120103-09-5 (Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI))

Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI) structure
120103-09-5 structure
Product name:Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
CAS No:120103-09-5
MF:C33H48N2O3
MW:520.745829582214
CID:170619
PubChem ID:145551

Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
    • [4-[(4-pentanoylphenyl)diazenyl]phenyl] hexadecanoate
    • 120103-09-5
    • 4-n-Pentanoyl-4-n'-hexadecanoyloxyazobenzene
    • Inchi: InChI=1S/C33H48N2O3/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19-33(37)38-31-26-24-30(25-27-31)35-34-29-22-20-28(21-23-29)32(36)18-6-4-2/h20-27H,3-19H2,1-2H3/b35-34+
    • InChI Key: CNCOEFKXXCAARK-XAHDOWKMSA-N
    • SMILES: CCCCCCCCCCCCCCCC(OC1C=CC(/N=N/C2C=CC(C(CCCC)=O)=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 520.36674
  • Monoisotopic Mass: 520.366493
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 22
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.8
  • Topological Polar Surface Area: 68.1

Experimental Properties

  • Density: 1.01
  • Boiling Point: 634.9°Cat760mmHg
  • Flash Point: 170.9°C
  • Refractive Index: 1.527
  • PSA: 68.09

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